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Compound of Interest

Compound Name: KBP-7018

Cat. No.: B10780405

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like KBP-7018 are paramount for laboratory safety and

environmental protection. KBP-7018 is a novel and potent selective tyrosine kinase inhibitor

under investigation for idiopathic pulmonary fibrosis.[1] As a multi-kinase inhibitor targeting c-

KIT, PDGFR, and RET, it is crucial to manage this compound as a hazardous chemical.[2]

This guide provides essential, immediate safety and logistical information for the proper

disposal of KBP-7018, adhering to best practices for potent pharmaceutical compounds in a

laboratory setting. In the absence of a specific Safety Data Sheet (SDS) for KBP-7018, these

procedures are based on established guidelines for the disposal of hazardous and cytotoxic

research chemicals.

Summary of KBP-7018 Chemical Data
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Property Value

Chemical Name KBP-7018

Mechanism of Action
Selective tyrosine kinase inhibitor (c-KIT,

PDGFR, RET)[2]

Molecular Formula C31H30N4O5[3]

Molecular Weight 538.604 g/mol [3]

Primary Use Research on idiopathic pulmonary fibrosis

Solubility
For research use, often dissolved in solvents

like DMSO

Essential Disposal Procedures
The disposal of KBP-7018, both in solid form and in solution, requires careful adherence to

hazardous waste protocols. Under no circumstances should KBP-7018 or its solutions be

disposed of down the drain.

Personal Protective Equipment (PPE)
Before handling KBP-7018 for any purpose, including disposal, ensure the following PPE is

worn:

Gloves: Chemically resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If there is a risk of aerosolization of solid KBP-7018, a NIOSH-

approved respirator is recommended.

Disposal of Unused Solid KBP-7018
Consult Institutional EHS: Your first and most critical step is to contact your institution's

Environmental Health and Safety (EHS) office. They will provide specific guidance based on
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local and national regulations.

Packaging: Keep the compound in its original, securely sealed container. If repackaging is

necessary, use a compatible, clearly labeled container. The label must include the full

chemical name ("KBP-7018"), CAS number if available, and appropriate hazard warnings.

Waste Stream: Dispose of KBP-7018 as hazardous chemical waste through your institution's

designated waste management program. This typically involves collection by a certified

hazardous waste handler.

Disposal of KBP-7018 Solutions
Waste Collection: All solutions containing KBP-7018 must be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Labeling: The waste container label should clearly indicate the solvent (e.g., DMSO) and the

solute (KBP-7018), including its approximate concentration.

Segregation: Do not mix KBP-7018 waste with other waste streams unless explicitly

permitted by your EHS office.

Institutional Pickup: Arrange for the collection of the hazardous waste container through your

institution's EHS-approved service.

Decontamination of Laboratory Equipment
Initial Rinse: All glassware and surfaces that have come into contact with KBP-7018 should

be rinsed with a suitable solvent (e.g., ethanol or DMSO) to solubilize any residue. This

rinsate must be collected and disposed of as hazardous waste.

Secondary Wash: Following the initial solvent rinse, wash the equipment with an appropriate

laboratory detergent and water.

Final Rinse: Perform a thorough final rinse with water.

Experimental Protocol: General Disposal Workflow
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The following protocol outlines the general steps for the safe disposal of a potent research

compound like KBP-7018.

Assessment and PPE: Identify the waste type (solid, liquid, contaminated materials). Don the

appropriate PPE.

Containment: Place the waste in a designated, compatible, and properly labeled hazardous

waste container.

Temporary Storage: Store the sealed waste container in a designated satellite accumulation

area, following institutional guidelines for secondary containment and segregation.

EHS Notification: Contact your institution's EHS office to schedule a pickup for the

hazardous waste.

Decontamination: Decontaminate all work surfaces and equipment that came into contact

with KBP-7018. Collect all decontamination materials (e.g., wipes, rinsate) as hazardous

waste.

Documentation: Maintain accurate records of the disposed of chemical in your laboratory

inventory.

Disposal Workflow Diagram
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KBP-7018 Disposal Workflow
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Caption: Logical workflow for the proper disposal of KBP-7018.
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By adhering to these procedures and maintaining open communication with your institution's

safety officials, you contribute to a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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